Cas no 19763-73-6 (Pregn-5-ene-3,20-diol, 3-(hydrogen sulfate), (3β,20R)- (9CI))

• Product Name: Pregn-5-ene-3,20-diol, 3-(hydrogen sulfate), (3β,20R)- (9CI)
• CAS No: 19763-73-6
• Molecular Formula: C₂₁H₃₄O₅S
• Molecular Weight: 398.556665897369
• CID: 5616749

Pregn-5-ene-3,20-diol, 3-(hydrogen sulfate), (3β,20R)- (9CI) Properties

Names and Identifiers

• Pregn-5-ene-3,20-diol, 3-(hydrogen sulfate), (3β,20R)- (9CI)

• InChIKey： QKOOLWUCVWTWAH-NFJVIFTASA-N
• Inchi： 1S/C21H34O5S/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,13,15-19,22H,5-12H2,1-3H3,(H,23,24,25)/t13-,15+,16+,17-,18+,19+,20+,21-/m1/s1
• SMILES： [C@@H]1(OS(O)(=O)=O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](O)C)CC3)CC=2

Experimental Properties

• pka: -3.51±0.18(Predicted)
• Density: 1.26±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids